Cas no 83949-35-3 (Benzenemethanol, a-cyclopropyl-3,4-dimethyl-)

• Product Name: Benzenemethanol, a-cyclopropyl-3,4-dimethyl-
• CAS No: 83949-35-3
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 729120
• PubChem ID: 3019509
• Update Time: 2025-04-19

Benzenemethanol, a-cyclopropyl-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-cyclopropyl-3,4-dimethyl-
• alpha-cyclopropyl-3,4-dimethylbenzyl alcohol
• cyclopropyl-(3,4-dimethylphenyl)methanol
• Α-CYCLOPROPYL-3,4-DIMETHYLBENZYL ALCOHOL
• NS00060439
• EINECS 281-394-3
• 83949-35-3
• DTXSID401004132
• CYCLOPROPYL(3,4-DIMETHYLPHENYL)METHANOL

• Inchi： 1S/C12H16O/c1-8-3-4-11(7-9(8)2)12(13)10-5-6-10/h3-4,7,10,12-13H,5-6H2,1-2H3
• InChI Key： NSHXDLNNWOMQPK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=C(C)C=1)C1CC1

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes